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Compound of Interest

Compound Name: Org OD 02-0

Cat. No.: B083341 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with solutions to common solubility challenges encountered when working with

Org OD 02-0.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for Org OD 02-0?

A1: The recommended solvent for Org OD 02-0 is Dimethyl Sulfoxide (DMSO).[1][2][3][4]

Ethanol can also be used, but the solubility is significantly lower.[1]

Q2: What is the maximum solubility of Org OD 02-0 in common solvents?

A2: The solubility of Org OD 02-0 can vary. Reported solubility values are provided in the table

below. Please note that these values may be achieved with the aid of warming and sonication.

Q3: I am having trouble dissolving Org OD 02-0 even in DMSO. What could be the issue?

A3: Difficulty in dissolving Org OD 02-0 in DMSO can arise from several factors. One common

issue is the hygroscopic nature of DMSO; absorbed water can significantly decrease the

solubility of the compound. It is highly recommended to use freshly opened, anhydrous grade

DMSO for the preparation of your stock solutions. Additionally, ensuring the compound is at

room temperature before adding the solvent and utilizing warming and ultrasonication can aid

dissolution.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b083341?utm_src=pdf-interest
https://www.benchchem.com/product/b083341?utm_src=pdf-body
https://www.benchchem.com/product/b083341?utm_src=pdf-body
https://www.benchchem.com/product/b083341?utm_src=pdf-body
https://www.medchemexpress.com/org-od-02-0.html
https://www.axonmedchem.com/2085-org-od-02-0
https://gentaur.it/medchemexpress/org-od-02-0-prodotto-50954078
https://axel.as-1.co.jp/asone/d/83-5726-59/
https://www.medchemexpress.com/org-od-02-0.html
https://www.benchchem.com/product/b083341?utm_src=pdf-body
https://www.benchchem.com/product/b083341?utm_src=pdf-body
https://www.benchchem.com/product/b083341?utm_src=pdf-body
https://www.benchchem.com/product/b083341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q4: What is the mechanism of action for Org OD 02-0?

A4: Org OD 02-0 is a specific agonist for the membrane progesterone receptor α (mPRα) with

an IC50 of 33.9 nM. Its binding to mPRα initiates downstream signaling cascades, primarily

through the activation of the Mitogen-Activated Protein Kinase (MAPK) pathway. Studies have

also shown its involvement in activating the PI3K/Akt signaling pathway.

Troubleshooting Guide
Issue: Precipitate formation in stock solution upon
storage

Possible Cause 1: Solvent Quality. The use of DMSO that has absorbed moisture can lead to

decreased solubility and precipitation over time.

Solution: Use a fresh, unopened bottle of anhydrous or molecular biology grade DMSO to

prepare solutions.

Possible Cause 2: Storage Temperature. Storing the solution at an inappropriate temperature

can cause the compound to fall out of solution.

Solution: For long-term storage (up to 6 months), it is recommended to store aliquots at

-80°C. For short-term storage (up to 1 month), -20°C is suitable. Avoid repeated freeze-

thaw cycles by preparing single-use aliquots.

Possible Cause 3: Supersaturation. The initial stock solution may have been prepared at a

concentration too close to its maximum solubility, leading to instability.

Solution: Prepare the stock solution at a slightly lower concentration than the maximum

reported solubility.

Issue: Compound fails to dissolve completely
Possible Cause 1: Insufficient energy input. Org OD 02-0 requires energy to dissolve

efficiently.

Solution: Gentle warming (e.g., in a 37°C water bath) and sonication are recommended to

facilitate dissolution.
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Possible Cause 2: Incorrect solvent volume. An insufficient volume of solvent will prevent the

compound from dissolving completely.

Solution: Double-check calculations to ensure the correct amount of solvent is used for the

desired concentration.

Data Presentation

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 24 73.51

Requires

ultrasonication and

warming. Use of

newly opened DMSO

is recommended.

Ethanol 3.3 10.11

Requires

ultrasonication and

warming.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of Org
OD 02-0 in DMSO

Preparation: Allow the vial of Org OD 02-0 powder and a new, sealed bottle of anhydrous

DMSO to equilibrate to room temperature.

Calculation: Calculate the required volume of DMSO. For example, to prepare a 10 mM

stock solution from 1 mg of Org OD 02-0 (MW: 326.47 g/mol ), you would need 0.3063 mL of

DMSO.

Dissolution: Add the calculated volume of DMSO to the vial of Org OD 02-0.

Warming: Gently warm the vial in a 37°C water bath for 5-10 minutes.
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Sonication: Place the vial in an ultrasonic bath and sonicate for 10-15 minutes, or until the

solution is clear. Visually inspect the solution to ensure no particulates are present.

Storage: Aliquot the stock solution into single-use vials and store at -20°C for short-term use

(up to 1 month) or -80°C for long-term storage (up to 6 months).
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Caption: Signaling pathway of Org OD 02-0 via mPRα activation.

Experimental Workflow for Dissolving Org OD 02-0
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Caption: Recommended workflow for dissolving Org OD 02-0.
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General Troubleshooting Logic for Poorly Soluble
Compounds

Problem: Poor Solubility
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Caption: General troubleshooting strategies for poor solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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